Cas no 34712-64-6 (Heptanediamide,N1,N1,N7,N7-tetramethyl-)

• Product Name: Heptanediamide,N1,N1,N7,N7-tetramethyl-
• CAS No: 34712-64-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 305825
• PubChem ID: 169625
• Update Time: 2025-04-19

Heptanediamide,N1,N1,N7,N7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanediamide,N1,N1,N7,N7-tetramethyl-
• heptanediamide, N~1~,N~1~,N~7~,N~7~-tetramethyl-
• N,N,N',N'-Tetramethylheptanediamide
• BRN 1871000
• Pimelamide, N,N,N',N'-tetramethyl-
• Tetramethylpimelamide
• Heptanediamide, N,N,N',N'-tetramethyl-
• 34712-64-6
• N,N,N',N'-tetramethylpimelamide
• N,N,N',N'-tetramethyl-heptanediamide
• N~1~,N~1~,N~7~,N~7~-Tetramethylheptanediamide
• DTXSID50956189

• Inchi： 1S/C11H22N2O2/c1-12(2)10(14)8-6-5-7-9-11(15)13(3)4/h5-9H2,1-4H3
• InChI Key： ASHMSZXXFLPXSY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(N(C)C)=O)N(C)C

Computed Properties

• Exact Mass: 214.16826
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62